4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride
Overview
Description
“4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride” is a chemical compound. However, detailed information about this specific compound is not readily available1. It’s worth noting that it shares similarities with “4-Piperidin-4-yl-benzoic acid methyl ester” and “4-(Piperidin-4-yl)benzoic acid hydrochloride”, which are known compounds23.
Synthesis Analysis
Unfortunately, specific synthesis information for “4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride” is not available in the search results.Molecular Structure Analysis
The molecular structure of a compound can be represented by its InChI code or SMILES string. For “4-Piperidin-4-yl-benzoic acid methyl ester”, the InChI code is1S/C13H17NO2/c1-16-13(15)12-4-2-10(3-5-12)11-6-8-14-9-7-11/h2-5,11,14H,6-9H2,1H32. For “4-(Piperidin-4-yl)benzoic acid hydrochloride”, the InChI is 1S/C12H15NO2.ClH/c14-12(15)11-3-1-9(2-4-11)10-5-7-13-8-6-10;/h1-4,10,13H,5-8H2,(H,14,15);1H3. However, the specific molecular structure for “4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride” is not provided.Chemical Reactions Analysis
The specific chemical reactions involving “4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride” are not available in the search results.Physical And Chemical Properties Analysis
The physical and chemical properties of “4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride” are not explicitly stated in the search results. However, “4-Piperidin-4-yl-benzoic acid methyl ester” is described as an off-white powder2.Scientific Research Applications
Piperidine derivatives are utilized in various ways in the field of drug discovery . They have shown important pharmacophoric features and are being utilized in different therapeutic applications . Here are some of the applications:
-
Anticancer Agents : Piperidine derivatives have been used as anticancer agents . The specific methods of application and experimental procedures would depend on the specific derivative and the type of cancer being treated. The outcomes would also vary based on these factors.
-
Antiviral Agents : Piperidine derivatives have also been used as antiviral agents . Again, the specific methods of application and experimental procedures would depend on the specific derivative and the type of virus being targeted. The outcomes would also vary based on these factors.
-
Antimalarial Agents : Piperidine derivatives have shown potential as antimalarial agents . The specific methods of application and experimental procedures would depend on the specific derivative and the strain of malaria being targeted. The outcomes would also vary based on these factors.
-
Antimicrobial and Antifungal Agents : Piperidine derivatives have been used as antimicrobial and antifungal agents . The specific methods of application and experimental procedures would depend on the specific derivative and the type of microbe or fungus being targeted. The outcomes would also vary based on these factors.
-
Antihypertension Agents : Piperidine derivatives have been used as antihypertension agents . The specific methods of application and experimental procedures would depend on the specific derivative and the specific hypertension condition being treated. The outcomes would also vary based on these factors.
-
Analgesic and Anti-inflammatory Agents : Piperidine derivatives have been used as analgesic and anti-inflammatory agents . The specific methods of application and experimental procedures would depend on the specific derivative and the specific pain or inflammation condition being treated. The outcomes would also vary based on these factors.
Safety And Hazards
Specific safety and hazard information for “4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride” is not available in the search results. However, benzoic acid, a related compound, is known to cause skin irritation, serious eye damage, and damage to organs through prolonged or repeated exposure5.
Future Directions
The future directions for “4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride” are not specified in the search results.
Please note that this analysis is based on the available information and may not be comprehensive. For more detailed information, please refer to specific scientific literature or contact a chemical supplier.
properties
IUPAC Name |
4-(piperidin-4-ylmethyl)benzoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2.ClH/c15-13(16)12-3-1-10(2-4-12)9-11-5-7-14-8-6-11;/h1-4,11,14H,5-9H2,(H,15,16);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRMNOSRWXVOERO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=CC=C(C=C2)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperidin-4-ylmethyl)benzoic acid monohydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[trans-4-(Aminomethyl)cyclohexyl][(methylethyl)sulfonyl]amine](/img/structure/B1473651.png)
![2-Amino-4-[4-(cyclopropylmethoxy)phenyl]-6-sulfanyl-3,5-pyridinedicarbonitrile](/img/structure/B1473660.png)
![Methyl 4-[4-(hydroxymethyl)phenoxy]benzoate](/img/structure/B1473661.png)
